4-(4-Tert-butylphenyl)-2-[4-(3-chlorophenyl)piperazin-1-yl]-4-oxobutanoic acid

• IUPAC Name: 4-(4-tert-butylphenyl)-2-[4-(3-chlorophenyl)piperazin-1-yl]-4-oxobutanoic acid
• InChI: InChI=1S/C24H29ClN2O3/c1-24(2,3)18-9-7-17(8-10-18)22(28)16-21(23(29)30)27-13-11-26(12-14-27)20-6-4-5-19(25)15-20/h4-10,15,21H,11-14,16H2,1-3H3,(H,29,30)
• InChI Key: KPFJCXNJEVEOEB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)CC(C(=O)O)N2CCN(CC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C24H29ClN2O3
• Molecular Weight: 428.9 g/mol

Description

4-(4-Tert-butylphenyl)-2-[4-(3-chlorophenyl)piperazin-1-yl]-4-oxobutanoic acid, also known as TBOA, is a chemical compound that has been widely studied for its potential applications in scientific research. TBOA belongs to a class of compounds known as transport inhibitors, which are used to study the function of neurotransmitter transporters in the brain.

Scientific Research Applications

Synthesis and Characterization

Chemical Synthesis and Molecular Structure : The compound has been a subject of synthesis and characterization studies, where researchers focus on developing novel derivatives and analyzing their molecular structure through techniques like X-ray diffraction and spectroscopy. For example, the synthesis and characterization of tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate and its hydrazide derivative highlight the importance of structural analysis in understanding compound properties (Kulkarni et al., 2016).

Biological Evaluation

Antimicrobial and Antifungal Activities : Compounds related to the queried chemical have been evaluated for their antimicrobial and antifungal potentials. Studies have shown moderate activities against various microorganisms, emphasizing the role of chemical modifications in enhancing biological effectiveness (Kulkarni et al., 2016).

Pharmacological Potential

Anticancer and Antimalarial Agents : Derivatives of the compound have shown potential in anticancer and antimalarial activities. The structure-activity relationship (SAR) studies provide insights into the modifications necessary for enhancing efficacy against specific targets, such as breast cancer cells and malaria parasites (Yurttaş et al., 2014).

Chemical Properties and Applications

Molecular Docking and DFT Studies : Computational studies including molecular docking and density functional theory (DFT) calculations have been applied to analyze the interaction mechanisms of these compounds with biological targets and to predict their reactivity and stability. Such studies are crucial for designing drugs with enhanced pharmacological profiles (Vanasundari et al., 2018).